REACTION_CXSMILES
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[C:1]1([C:7](Cl)([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)[C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[CH3:21][C:22]1[NH:23][CH:24]=[CH:25][N:26]=1.C(N(CC)CC)C.O>CN(C)C=O>[CH3:21][C:22]1[N:23]([C:7]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)[CH:24]=[CH:25][N:26]=1
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Name
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Quantity
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16 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(C1=CC=CC=C1)(C1=CC=CC=C1)Cl
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Name
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Quantity
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4.1 g
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Type
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reactant
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Smiles
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CC=1NC=CN1
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Name
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Quantity
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9.02 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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O
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Type
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CUSTOM
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Details
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The mixture was stirred for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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extracted with 1000 ml of ethyl acetate
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Type
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EXTRACTION
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Details
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The organic extract
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Type
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WASH
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Details
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was washed with 1 L of water, brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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Type
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CONCENTRATION
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Details
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concentrate in vacuum to 50 ml volume
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Type
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CUSTOM
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Details
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A precipitate was collected
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Type
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WASH
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Details
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washed with ethyl acetate
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Type
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CUSTOM
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Details
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dried in high vacuum for 18 hours
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Duration
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18 h
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Reaction Time |
18 h |
Name
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Type
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Smiles
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CC=1N(C=CN1)C(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |